Cas no 1445975-61-0 (1-(2,6-Diisopropylphenyl)-3-methyl-1H-1,2,4-triazole)
1-(2,6-Diisopropylphenyl)-3-methyl-1H-1,2,4-triazole Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,6-Diisopropylphenyl)-3-methyl-1H-1,2,4-triazole
- SY250783
-
- MDL: MFCD31811632
- Inchi: 1S/C15H21N3/c1-10(2)13-7-6-8-14(11(3)4)15(13)18-9-16-12(5)17-18/h6-11H,1-5H3
- InChI Key: MBPAIXIRKCMYEO-UHFFFAOYSA-N
- SMILES: N1(C=NC(C)=N1)C1C(=CC=CC=1C(C)C)C(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 249
- XLogP3: 4.3
- Topological Polar Surface Area: 30.7
1-(2,6-Diisopropylphenyl)-3-methyl-1H-1,2,4-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY250783-0.25g |
1-(2,6-Diisopropylphenyl)-3-methyl-1H-1,2,4-triazole |
1445975-61-0 | ≥95% | 0.25g |
¥2300.00 | 2024-07-09 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY250783-1g |
1-(2,6-Diisopropylphenyl)-3-methyl-1H-1,2,4-triazole |
1445975-61-0 | ≥95% | 1g |
¥4200.00 | 2024-07-09 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY250783-5g |
1-(2,6-Diisopropylphenyl)-3-methyl-1H-1,2,4-triazole |
1445975-61-0 | ≥95% | 5g |
¥11000.00 | 2024-07-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y18425-250mg |
1-(2,6-Diisopropylphenyl)-3-methyl-1H-1,2,4-triazole |
1445975-61-0 | 95% | 250mg |
¥3459.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y18425-1g |
1-(2,6-Diisopropylphenyl)-3-methyl-1H-1,2,4-triazole |
1445975-61-0 | 95% | 1g |
¥6309.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y18425-5g |
1-(2,6-Diisopropylphenyl)-3-methyl-1H-1,2,4-triazole |
1445975-61-0 | 95% | 5g |
¥16509.0 | 2023-09-05 | |
| abcr | AB533520-250 mg |
1-(2,6-Diisopropylphenyl)-3-methyl-1H-1,2,4-triazole; . |
1445975-61-0 | 250MG |
€495.80 | 2023-03-07 | ||
| abcr | AB533520-1 g |
1-(2,6-Diisopropylphenyl)-3-methyl-1H-1,2,4-triazole; . |
1445975-61-0 | 1g |
€850.00 | 2023-03-07 | ||
| eNovation Chemicals LLC | D697031-0.25g |
1-(2,6-Diisopropylphenyl)-3-methyl-1H-1,2,4-triazole |
1445975-61-0 | 95% | 0.25g |
$300 | 2024-07-20 | |
| eNovation Chemicals LLC | D697031-1g |
1-(2,6-Diisopropylphenyl)-3-methyl-1H-1,2,4-triazole |
1445975-61-0 | 95% | 1g |
$540 | 2024-07-20 |
1-(2,6-Diisopropylphenyl)-3-methyl-1H-1,2,4-triazole Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
Additional information on 1-(2,6-Diisopropylphenyl)-3-methyl-1H-1,2,4-triazole
Recent Advances in the Study of 1-(2,6-Diisopropylphenyl)-3-methyl-1H-1,2,4-triazole (CAS: 1445975-61-0)
The compound 1-(2,6-Diisopropylphenyl)-3-methyl-1H-1,2,4-triazole (CAS: 1445975-61-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the versatility of 1-(2,6-Diisopropylphenyl)-3-methyl-1H-1,2,4-triazole as a scaffold for the design of novel bioactive molecules. Its triazole core, combined with the diisopropylphenyl moiety, offers a promising platform for modulating interactions with biological targets. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory pathways, with preliminary data suggesting significant anti-inflammatory activity in vitro and in vivo.
One of the most notable advancements in the study of this compound is its application in the development of kinase inhibitors. Kinases play a critical role in cellular signaling and are often implicated in diseases such as cancer and autoimmune disorders. Recent structural-activity relationship (SAR) studies have demonstrated that modifications to the triazole ring can enhance selectivity and potency against specific kinase targets. These findings open new avenues for the rational design of next-generation kinase inhibitors.
In addition to its potential as a therapeutic agent, 1-(2,6-Diisopropylphenyl)-3-methyl-1H-1,2,4-triazole has also been investigated for its utility in chemical biology research. Its ability to act as a ligand for metal ions has been exploited in the development of novel catalysts and probes for studying biological systems. Recent work has demonstrated its efficacy in facilitating cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules.
Despite these promising developments, challenges remain in the optimization of this compound for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further research. However, the growing body of evidence supporting its biological activity and versatility underscores its potential as a valuable tool in both drug discovery and chemical biology.
In conclusion, 1-(2,6-Diisopropylphenyl)-3-methyl-1H-1,2,4-triazole (CAS: 1445975-61-0) represents a promising candidate for further investigation in the fields of medicinal chemistry and chemical biology. Its unique structural features and demonstrated biological activity make it a compelling subject for future research aimed at unlocking its full therapeutic potential.
1445975-61-0 (1-(2,6-Diisopropylphenyl)-3-methyl-1H-1,2,4-triazole) Related Products
- 2306369-70-8(1H-1,2,4-Triazole, 1-[2,6-bis(1-methylethyl)phenyl]-5-bromo-3-methyl-)
- 102792-06-3(Benzenamine, 4-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-2-methyl-)
- 1248774-83-5(1-2-(dimethyl-1H-1,2,4-triazol-1-yl)phenylethan-1-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)